5-(4-fluorobenzyl)-2-imino-1,3-thiazolidin-4-one

• IUPAC Name: 2-amino-5-[(4-fluorophenyl)methyl]-1,3-thiazol-4-one
• InChI: InChI=1S/C10H9FN2OS/c11-7-3-1-6(2-4-7)5-8-9(14)13-10(12)15-8/h1-4,8H,5H2,(H2,12,13,14)
• InChI Key: UASXAYBRRLOPQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2C(=O)N=C(S2)N)F
• Molecular Formula: C10H9FN2OS
• Molecular Weight: 224.26 g/mol
• Solubility: 22 [ug/mL] (The mean of the results at pH 7.4)

Description

5-(4-fluorobenzyl)-2-imino-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a thiazolidinone derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 5-(4-fluorobenzyl)-2-imino-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that the compound exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways involved in these processes. It has also been suggested that the compound may act as an agonist for certain receptors involved in glucose metabolism, thereby improving insulin sensitivity and reducing blood glucose levels.
Biochemical and Physiological Effects:
Studies have shown that 5-(4-fluorobenzyl)-2-imino-1,3-thiazolidin-4-one exhibits various biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer growth. It has also been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes. Additionally, the compound has been shown to have low toxicity and high bioavailability, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-fluorobenzyl)-2-imino-1,3-thiazolidin-4-one for lab experiments is its low toxicity and high bioavailability. This makes it a suitable candidate for in vitro and in vivo studies. However, the compound has some limitations, including its relatively low solubility in water and its potential to degrade under certain conditions. These limitations need to be taken into consideration when designing experiments and interpreting results.

Future Directions

There are several future directions for research on 5-(4-fluorobenzyl)-2-imino-1,3-thiazolidin-4-one. One direction is to further investigate the mechanism of action of the compound and its potential therapeutic applications in various diseases. Another direction is to optimize the synthesis method to achieve higher yields and purity of the compound. Additionally, further studies are needed to assess the safety and efficacy of the compound in human clinical trials. Finally, the potential of the compound as a lead compound for the development of new drugs should be explored.

Synthesis Methods

The synthesis of 5-(4-fluorobenzyl)-2-imino-1,3-thiazolidin-4-one has been achieved through various methods. One of the most common methods is the reaction of 4-fluorobenzylamine with 2-iminothiazolidin-4-one in the presence of a catalyst such as acetic anhydride. This method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

5-(4-fluorobenzyl)-2-imino-1,3-thiazolidin-4-one has been studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. The compound has been tested in vitro and in vivo for its efficacy in inhibiting the growth of cancer cells and reducing inflammation. It has also been studied for its potential as a therapeutic agent for type 2 diabetes.